Cas no 90831-82-6 (3-Octanone, 1-(4-methoxyphenyl)-)

3-Octanone, 1-(4-methoxyphenyl)- structure
90831-82-6 structure
Product Name:3-Octanone, 1-(4-methoxyphenyl)-
CAS No:90831-82-6
MF:C15H22O2
MW:234.333984851837
CID:788378
PubChem ID:71429071
Update Time:2025-04-19

3-Octanone, 1-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Octanone, 1-(4-methoxyphenyl)-
    • 1-(4-methoxyphenyl)octan-3-one
    • 90831-82-6
    • DTXSID80847773
    • Inchi: 1S/C15H22O2/c1-3-4-5-6-14(16)10-7-13-8-11-15(17-2)12-9-13/h8-9,11-12H,3-7,10H2,1-2H3
    • InChI Key: NZUGOPPXTDAVIU-UHFFFAOYSA-N
    • SMILES: O=C(CCC1C=CC(=CC=1)OC)CCCCC

Computed Properties

  • Exact Mass: 234.161979940g/mol
  • Monoisotopic Mass: 234.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 26.3Ų
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